4-[(4-Methyl-1-piperazinyl)sulfonyl]-1-naphthyl propyl ether

• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 1-methyl-4-(4-propoxynaphthalen-1-yl)sulfonylpiperazine
• InChI: InChI=1S/C18H24N2O3S/c1-3-14-23-17-8-9-18(16-7-5-4-6-15(16)17)24(21,22)20-12-10-19(2)11-13-20/h4-9H,3,10-14H2,1-2H3
• InChI Key: BQJFKDCTMYZPSX-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)C
• solubility: 39.2 [ug/mL]

Description

4-[(4-Methyl-1-piperazinyl)sulfonyl]-1-naphthyl propyl ether, commonly known as MPPE, is a synthetic compound that belongs to the class of sulfonamide derivatives. MPPE has shown potential as a pharmacological agent due to its ability to modulate various biological processes.

Mechanism of Action

The exact mechanism of action of MPPE is not fully understood. However, it has been proposed that MPPE exerts its pharmacological effects by modulating various signaling pathways. MPPE has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of pro-inflammatory mediators. MPPE can also activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects
MPPE has been shown to have various biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). MPPE can also increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). In addition, MPPE can improve glucose metabolism and insulin sensitivity, which makes it a potential therapeutic agent for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPPE in lab experiments is its ability to modulate multiple biological processes. MPPE has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects, which makes it a versatile pharmacological agent. However, one of the limitations of using MPPE is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the research on MPPE include investigating its potential in the treatment of neurodegenerative diseases and autoimmune disorders.

Synthesis Methods

The synthesis of MPPE involves the reaction of 4-nitro-1-naphthyl propyl ether with 4-methylpiperazine and sodium sulfite. The reaction is carried out in a solvent such as ethanol or methanol and under reflux conditions. After the reaction is complete, the product is purified by recrystallization to obtain pure MPPE.

Scientific Research Applications

MPPE has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and antitumor properties. MPPE has also been found to have neuroprotective effects and can improve cognitive function. In addition, MPPE has been investigated for its potential use in the treatment of diabetes, cardiovascular diseases, and autoimmune disorders.